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Compound of Interest

Compound Name: H-Phe(4-Ac)-OH

Cat. No.: B554237 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for H-Phe(4-
Ac)-OH (4-Acetyl-L-phenylalanine), a non-canonical amino acid increasingly utilized in

scientific research and drug development. Due to the limited availability of specific toxicological

data for this compound, this document combines information from Safety Data Sheets (SDS),

established guidelines for handling similar chemical compounds, and standardized

experimental protocols for safety assessment.

Hazard Identification and Classification
H-Phe(4-Ac)-OH and its hydrochloride salt are classified as irritants. Direct contact may cause

skin and eye irritation, and inhalation of dust particles may lead to respiratory tract irritation.

GHS Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

Physical and Chemical Properties
A summary of the key physical and chemical properties of H-Phe(4-Ac)-OH is presented in the

table below.

Property Value Reference

Molecular Formula C₁₁H₁₃NO₃ [1]

Molecular Weight 207.23 g/mol [1]

Appearance White to off-white solid/powder

CAS Number 122555-04-8 [1]

Toxicological Data Summary
Specific quantitative toxicological data for H-Phe(4-Ac)-OH, such as LD50 (median lethal dose)

or LC50 (median lethal concentration), are not readily available in the public domain. However,

studies on related phenylalanine derivatives provide some insights into their potential biological

effects. For instance, a study on phenylalanine butyramide indicated a lack of genotoxicity in

the Ames test and micronucleus assay. Conversely, research on DL-p-chlorophenylalanine and

its N-acyl derivatives showed that while the parent compound was not genotoxic, some

derivatives exhibited genotoxic and mutagenic properties.[1] This highlights the importance of

the specific chemical structure in determining the toxicological profile.
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Endpoint Result Compound Reference

Genotoxicity (Ames

Test)

No mutagenic

properties observed

Phenylalanine

butyramide

Genotoxicity

(Micronucleus Test)

No chromosomal

breaks observed

Phenylalanine

butyramide

Genotoxicity (Bacterial

Assay)

No detectable

genotoxic/mutagenic

activity

DL-p-

chlorophenylalanine
[1]

Genotoxicity (Bacterial

Assay)
Weak genotoxicity

Methyl ester of DL-p-

chlorophenylalanine
[1]

Genotoxicity (Bacterial

Assay)

Appreciable

genotoxicity and

mutagenicity

N-benzyloxycarbonyl

and N-(p-

nitrophenoxyacetyl)

derivatives of DL-p-

chlorophenylalanine

[1]

Handling and Storage
Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of

dust.

Avoid contact with skin, eyes, and clothing.

Use appropriate personal protective equipment (PPE) as detailed in Section 5.

Wash hands thoroughly after handling.

Avoid dust formation.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.
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Recommended storage temperatures are typically between 2-8°C.

Keep away from strong oxidizing agents.

Personal Protective Equipment (PPE)
A comprehensive PPE program should be implemented when handling H-Phe(4-Ac)-OH.

Protection Type Recommendation

Eye/Face Protection Use chemical safety goggles or a face shield.

Skin Protection
Wear impervious gloves (e.g., nitrile rubber) and

a lab coat.

Respiratory Protection
If dust is generated, use a NIOSH-approved

respirator with a particulate filter.

First-Aid Measures
In case of exposure, follow these first-aid procedures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation develops or

persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.
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Specific Hazards: Thermal decomposition may produce toxic fumes of carbon monoxide,

carbon dioxide, and nitrogen oxides.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Sweep up the spilled solid material, avoiding dust generation, and

place it in a suitable, closed container for disposal.

Experimental Safety Protocols
Detailed methodologies for key safety assessment experiments are provided below. These are

based on internationally recognized guidelines, such as those from the Organisation for

Economic Co-operation and Development (OECD).

Skin Irritation/Corrosion Testing (OECD 439 & 404)
This protocol outlines an in vitro and in vivo approach to assess the skin irritation potential of H-
Phe(4-Ac)-OH.
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In Vitro Assessment (OECD 439) In Vivo Assessment (OECD 404) - If required

Prepare Reconstructed Human
Epidermis (RhE) Tissue

Apply H-Phe(4-Ac)-OH
(neat or in appropriate vehicle)

Incubate for a defined period
(e.g., 60 minutes)

Assess cell viability
(e.g., MTT assay)

Viability <= 50%?

Classify as Irritant (GHS Category 2)

Yes

Classify as Non-Irritant

No

Apply H-Phe(4-Ac)-OH to the skin
of a single animal (rabbit)

Observe for erythema and edema
at 1, 24, 48, and 72 hours

Score the reactions

Equivocal or no effect?

Confirm with additional animals

Yes

Final Classification

No

Click to download full resolution via product page

Caption: Workflow for Skin Irritation/Corrosion Assessment.

Methodology:
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In Vitro Screen (OECD 439):

A reconstructed human epidermis (RhE) model is treated with H-Phe(4-Ac)-OH.

After a 60-minute exposure and a 42-hour post-incubation period, cell viability is measured

using the MTT assay.

A reduction in tissue viability below 50% compared to the negative control indicates an

irritant potential.

In Vivo Test (OECD 404):

If required by regulatory bodies, a single dose of 0.5 g of H-Phe(4-Ac)-OH is applied to a

small area of the skin of an albino rabbit for 4 hours.

The skin is observed for erythema and edema at specified intervals (1, 24, 48, and 72

hours) after patch removal.

The severity of the reactions is scored. If results are equivocal, the test is confirmed on

additional animals.

Eye Irritation/Corrosion Testing (OECD 492 & 405)
This protocol describes an in vitro and in vivo approach to evaluate the potential of H-Phe(4-
Ac)-OH to cause eye irritation.
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In Vitro Assessment (OECD 492) In Vivo Assessment (OECD 405) - If required

Prepare Reconstructed human
Cornea-like Epithelium (RhCE) Tissue

Apply H-Phe(4-Ac)-OH

Incubate for a defined period

Assess cell viability
(e.g., MTT assay)

Viability <= 60%?

Classify as Irritant

Yes

Classify as Non-Irritant

No

Instill H-Phe(4-Ac)-OH into the eye
of a single animal (rabbit)

Observe for corneal opacity, iris lesions,
and conjunctival redness/chemosis

Score the reactions at 1, 24, 48, and 72 hours

Severe or irreversible effects?

Confirm with additional animals if necessary

No

Final Classification

Yes

Click to download full resolution via product page

Caption: Workflow for Eye Irritation/Corrosion Assessment.
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In Vitro Screen (OECD 492):

A reconstructed human cornea-like epithelium (RhCE) model is exposed to H-Phe(4-Ac)-
OH.

Cell viability is determined after treatment. A reduction in tissue viability below 60% of the

control is indicative of an irritant.

In Vivo Test (OECD 405):

If necessary, a single dose of H-Phe(4-Ac)-OH (0.1 g for solids) is instilled into the

conjunctival sac of one eye of an albino rabbit.

The eye is examined for corneal opacity, iris lesions, and conjunctival redness and

chemosis at 1, 24, 48, and 72 hours after application.

The severity of the ocular lesions is scored to determine the irritation potential.

In Vitro Cytotoxicity Assay (MTT Assay)
This assay determines the concentration of H-Phe(4-Ac)-OH that causes a 50% reduction in

cell viability (IC50).
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Seed cells in a 96-well plate
and allow to attach

Treat cells with a range of
concentrations of H-Phe(4-Ac)-OH

Incubate for a specified duration
(e.g., 24, 48, 72 hours)

Add MTT reagent to each well

Incubate to allow formazan formation

Solubilize formazan crystals

Measure absorbance at 570 nm

Calculate cell viability and determine IC50

Click to download full resolution via product page

Caption: Workflow for In Vitro Cytotoxicity (MTT) Assay.
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Cells are seeded in a 96-well plate and allowed to adhere.

The cells are then treated with various concentrations of H-Phe(4-Ac)-OH.

After an incubation period (e.g., 24, 48, or 72 hours), MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide) is added to each well.

Viable cells with active metabolism convert the MTT into a purple formazan product.

The formazan crystals are solubilized, and the absorbance is measured at approximately

570 nm.

Cell viability is calculated as a percentage of the untreated control, and the IC50 value is

determined.

Bacterial Reverse Mutation Test (Ames Test)
The Ames test is a widely used method to assess the mutagenic potential of a chemical.
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Prepare histidine-dependent
Salmonella typhimurium strains

Expose bacteria to H-Phe(4-Ac)-OH
with and without metabolic activation (S9 mix)

Plate bacteria on a histidine-deficient
agar medium

Incubate for 48-72 hours

Count the number of revertant colonies

Significant increase in revertants
compared to control?

Potential Mutagen

Yes

Non-mutagenic

No

Click to download full resolution via product page

Caption: Workflow for the Bacterial Reverse Mutation (Ames) Test.
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Histidine-dependent strains of Salmonella typhimurium are used.

The bacteria are exposed to various concentrations of H-Phe(4-Ac)-OH, both with and

without a metabolic activation system (S9 mix from rat liver).

The treated bacteria are plated on a minimal agar medium lacking histidine.

Only bacteria that have undergone a reverse mutation to regain the ability to synthesize

histidine will grow and form colonies.

A significant, dose-dependent increase in the number of revertant colonies compared to the

negative control indicates a mutagenic potential.

Conclusion
H-Phe(4-Ac)-OH is a valuable research tool, but it requires careful handling due to its irritant

properties. While specific toxicological data for this compound is limited, adherence to the

safety guidelines outlined in this document, based on available SDS and established protocols

for similar compounds, is crucial to ensure the safety of laboratory personnel. Researchers are

encouraged to perform a thorough risk assessment before use and to consult the latest Safety

Data Sheet from their supplier. Further studies are warranted to fully characterize the

toxicological profile of H-Phe(4-Ac)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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